73-40-5

Guanine

In Stock

• CAS RN:
• 73-40-5

• Formula:
• C₅H₅N₅O

• InChI:
• InChI=1S/C5H5N5O/c6-5-9-3-2(4(11)10-5)7-1-8-3/h1H,(H4,6,7,8,9,10,11)

• Guanine is a purine base. It forms complementary base pairs with the pyrimidine cytosine in DNA and RNA. Guanine can be linked to ribose via a β-N9-glycosidic bond to form the purine nucleoside guanosine, which can be phosphorylated to guanine-based purines that have numerous roles in intracellular signal transduction.
  Adenine, cytosine, thymine and guanine are the four main nucleobases found in nucleic acids DNA and RNA. Guanine is a purine derivative. It is reported to assemble into square-planar groups that resemble macrocycles, in which the bases interact via hydrogen bonds. In DNA and RNA, stretches of guanine bases are reported to form stable four stranded helices in the presence of sodium or potassium ions. The electrochemical oxidation of guanine has been studied in aqueous media at various carbon electrodes. It reacts with peroxynitrite under physiological condit...

4-Bromobenzenediazonium tetrafluoroborate

In Stock

• CAS RN:
• 673-40-5

• Formula:
• C6H4BBrF4N2

• InChI:
• InChI=1S/C6H4BrN2.BF4/c7-5-1-3-6(9-8)4-2-5;2-1(3,4)5/h1-4H;/q+1;-1

• InChIKey:
• FXTCQUCYDJZGGU-UHFFFAOYSA-N

• Electrochemical reduction of 4-bromobenzenediazonium tetrafluoroborate was investigated for the derivatization of the carbon felt (modified carbon surfaces whether glassy carbon or carbon felt).
  
  

8-Azapurine

In Stock

• CAS RN:
• 273-40-5

• Formula:
• C4H3N5

• InChI:
• InChI=1S/C4H3N5/c1-3-4(6-2-5-1)8-9-7-3/h1-2H,(H,5,6,7,8,9)

• InChIKey:
• GIIGHSIIKVOWKZ-UHFFFAOYSA-N

• 8-Azapurine, also known as 8-Azapurine, is a useful research compound. Its molecular formula is C4H3N5 and its molecular weight is 121.1 g/mol. The purity is usually 95%.

2,3,5-Trichloropyrazine

In Stock

• CAS RN:
• 873-40-5

• Formula:
• C4HCl3N2

• InChI:
• InChI=1S/C4HCl3N2/c5-2-1-8-3(6)4(7)9-2/h1H

• InChIKey:
• GBAOOJAWDCNOGO-UHFFFAOYSA-N

• 2,3,5-Trichloropyrazine, also known as 2,3,5-Trichloropyrazine, is a useful research compound. Its molecular formula is C4HCl3N2 and its molecular weight is 183.42 g/mol. The purity is usually 95%.

Methyl 3,4-O-isopropylidene-L-threonate

In Stock

• CAS RN:
• 92973-40-5

• Formula:
• C8H14O5

• InChI:
• InChI=1S/C8H14O5/c1-8(2)12-4-5(13-8)6(9)7(10)11-3/h5-6,9H,4H2,1-3H3/t5-,6+/m0/s1

• InChIKey:
• JSFASCPVVJBLRD-NTSWFWBYSA-N

• Methyl 3,4-O-isopropylidene-L-threonate is a useful research compound. Its molecular formula is C8H14O5 and its molecular weight is 190.19 g/mol. The purity is usually 95%.

N3-Ethylthymidine

In Stock

• CAS RN:
• 21473-40-5

• Formula:
• C12H18N2O5

• InChI:
• InChI=1S/C12H18N2O5/c1-3-13-11(17)7(2)5-14(12(13)18)10-4-8(16)9(6-15)19-10/h5,8-10,15-16H,3-4,6H2,1-2H3/t8-,9+,10+/m0/s1

• InChIKey:
• KZLQMOZKJBGROV-IVZWLZJFSA-N

• N3-Ethylthymidine, also known as N3-Ethylthymidine, is a useful research compound. Its molecular formula is C12H18N2O5 and its molecular weight is 270.28 g/mol. The purity is usually 95%.

3-ethyl 2-methyl 6-hydroxy-3,4-dihydro-2,3(1H)-isoquinolinedicarboxylate

• CAS RN:
• 128073-40-5

• Formula:
• C14H17NO5

• InChI:
• InChI=1S/C14H17NO5/c1-3-20-13(17)12-7-10-6-11(16)5-4-9(10)8-15(12)14(18)19-2/h4-6,12,16H,3,7-8H2,1-2H3

• InChIKey:
• FUIIRPDTBLOESH-UHFFFAOYSA-N

• 3-ethyl 2-methyl 6-hydroxy-3,4-dihydro-2,3(1H)-isoquinolinedicarboxylate is a useful research compound. Its molecular formula is C14H17NO5 and its molecular weight is 279.29 g/mol. The purity is usually 95%.

N-(1-Adamantylmethyl)-2-methoxy-5-methylbenzenesulfonamide

In Stock

• CAS RN:
• 445473-40-5

• Formula:
• C19H27NO3S

• InChI:
• InChI=1S/C19H27NO3S/c1-13-3-4-17(23-2)18(5-13)24(21,22)20-12-19-9-14-6-15(10-19)8-16(7-14)11-19/h3-5,14-16,20H,6-12H2,1-2H3

• InChIKey:
• YCDOAYDLPWCBHU-UHFFFAOYSA-N

• N-(1-Adamantylmethyl)-2-methoxy-5-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C19H27NO3S and its molecular weight is 349.49. The purity is usually 95%.

1-Benzyl-3-[[3-(trifluoromethyl)phenyl]methylsulfanyl]indole

In Stock

• CAS RN:
• 681273-40-5

• Formula:
• C23H18F3NS

• InChI:
• InChI=1S/C23H18F3NS/c24-23(25,26)19-10-6-9-18(13-19)16-28-22-15-27(14-17-7-2-1-3-8-17)21-12-5-4-11-20(21)22/h1-13,15H,14,16H2

• InChIKey:
• YRLSKTSITWAWIO-UHFFFAOYSA-N

• 1-Benzyl-3-[[3-(trifluoromethyl)phenyl]methylsulfanyl]indole is a useful research compound. Its molecular formula is C23H18F3NS and its molecular weight is 397.46. The purity is usually 95%.

N-[(2,4-dichlorophenyl)methyl]-1-methylpyrazolo[3,4-d]pyrimidin-4-amine

In Stock

• CAS RN:
• 869073-40-5

• Formula:
• C13H11Cl2N5

• InChI:
• InChI=1S/C13H11Cl2N5/c1-20-13-10(6-19-20)12(17-7-18-13)16-5-8-2-3-9(14)4-11(8)15/h2-4,6-7H,5H2,1H3,(H,16,17,18)

• InChIKey:
• YNSPTTGNGBLDCO-UHFFFAOYSA-N

• N-[(2,4-dichlorophenyl)methyl]-1-methylpyrazolo[3,4-d]pyrimidin-4-amine is a useful research compound. Its molecular formula is C13H11Cl2N5 and its molecular weight is 308.17. The purity is usually 95%.

3-(2-Chloro-5-nitrobenzamido)benzofuran-2-carboxamide

In Stock

• CAS RN:
• 898373-40-5

• Formula:
• C16H10ClN3O5

• InChI:
• InChI=1S/C16H10ClN3O5/c17-11-6-5-8(20(23)24)7-10(11)16(22)19-13-9-3-1-2-4-12(9)25-14(13)15(18)21/h1-7H,(H2,18,21)(H,19,22)

• InChIKey:
• FBUUQMCXVLSINT-UHFFFAOYSA-N

• 3-(2-Chloro-5-nitrobenzamido)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C16H10ClN3O5 and its molecular weight is 359.72. The purity is usually 95%.

4-Benzyl-6-chloro-3-(4-chlorophenyl)-7-methylchromen-2-one

In Stock

• CAS RN:
• 720673-40-5

• Formula:
• C23H16Cl2O2

• InChI:
• InChI=1S/C23H16Cl2O2/c1-14-11-21-18(13-20(14)25)19(12-15-5-3-2-4-6-15)22(23(26)27-21)16-7-9-17(24)10-8-16/h2-11,13H,12H2,1H3

• InChIKey:
• WSYCXWXGYMKCFC-UHFFFAOYSA-N

• 4-Benzyl-6-chloro-3-(4-chlorophenyl)-7-methylchromen-2-one is a useful research compound. Its molecular formula is C23H16Cl2O2 and its molecular weight is 395.3 g/mol. The purity is usually 95%.

Ethyl 6-fluoro-4-hydroxy-2-naphthoate

In Stock

• CAS RN:
• 1093073-40-5

• Formula:
• C13H11FO3

• InChI:
• InChI=1S/C13H11FO3/c1-2-17-13(16)9-5-8-3-4-10(14)7-11(8)12(15)6-9/h3-7,15H,2H2,1H3

• InChIKey:
• LVDKTCMSIQDCMA-UHFFFAOYSA-N

• Ethyl 6-fluoro-4-hydroxy-2-naphthoate is a useful research compound. Its molecular formula is C13H11FO3 and its molecular weight is 234.22 g/mol. The purity is usually 95%.

2-Methoxy-6-({[4-(trifluoromethyl)phenyl]amino}methyl)phenol

In Stock

• CAS RN:
• 1019473-40-5

• Formula:
• C15H14F3NO2

• InChI:
• InChI=1S/C15H14F3NO2/c1-21-13-4-2-3-10(14(13)20)9-19-12-7-5-11(6-8-12)15(16,17)18/h2-8,19-20H,9H2,1H3

• InChIKey:
• XGMZEXYHUHIUNH-UHFFFAOYSA-N

• 2-Methoxy-6-({[4-(trifluoromethyl)phenyl]amino}methyl)phenol is a useful research compound. Its molecular formula is C15H14F3NO2 and its molecular weight is 297.27 g/mol. The purity is usually 95%.

3-Propan-2-yl-6-(trifluoromethyl)-1,2,3,4-tetrahydroquinoline

In Stock

• CAS RN:
• 1284173-40-5

• Formula:
• C13H16F3N

• InChI:
• InChI=1S/C13H16F3N/c1-8(2)10-5-9-6-11(13(14,15)16)3-4-12(9)17-7-10/h3-4,6,8,10,17H,5,7H2,1-2H3

• InChIKey:
• XUAVLHBJQNYFGJ-UHFFFAOYSA-N

• 3-Propan-2-yl-6-(trifluoromethyl)-1,2,3,4-tetrahydroquinoline is a useful research compound. Its molecular formula is C13H16F3N and its molecular weight is 243.273. The purity is usually 95%.

N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(thiophen-3-yl)acetamide

In Stock

• CAS RN:
• 1797073-40-5

• Formula:
• C17H18N2O2S

• InChI:
• InChI=1S/C17H18N2O2S/c1-12(20)19-6-4-14-2-3-16(9-15(14)10-19)18-17(21)8-13-5-7-22-11-13/h2-3,5,7,9,11H,4,6,8,10H2,1H3,(H,18,21)

• InChIKey:
• ZWPAQDUGAWJYSA-UHFFFAOYSA-N

• N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(thiophen-3-yl)acetamide is a useful research compound. Its molecular formula is C17H18N2O2S and its molecular weight is 314.4. The purity is usually 95%.

1'-(2-Chloro-6-fluorobenzoyl)spiro[2-benzofuran-3,4'-piperidine]-1-one

In Stock

• CAS RN:
• 1797873-40-5

• Formula:
• C19H15ClFNO3

• InChI:
• InChI=1S/C19H15ClFNO3/c20-14-6-3-7-15(21)16(14)17(23)22-10-8-19(9-11-22)13-5-2-1-4-12(13)18(24)25-19/h1-7H,8-11H2

• InChIKey:
• ISAWKIRKNYCXGA-UHFFFAOYSA-N

• 1'-(2-Chloro-6-fluorobenzoyl)spiro[2-benzofuran-3,4'-piperidine]-1-one is a useful research compound. Its molecular formula is C19H15ClFNO3 and its molecular weight is 359.78. The purity is usually 95%.